N-benzyl-1-(4-(4-chlorobenzamido)benzyl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-benzyl-1-[[4-[(4-chlorobenzoyl)amino]phenyl]methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C25H21ClN4O2/c26-21-10-8-20(9-11-21)24(31)29-22-12-6-19(7-13-22)15-30-16-23(28-17-30)25(32)27-14-18-4-2-1-3-5-18/h1-13,16-17H,14-15H2,(H,27,32)(H,29,31)
• InChI Key: UATOOQZQJLCBLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C25H21ClN4O2
• Molecular Weight: 444.9 g/mol

Description

N-benzyl-1-(4-(4-chlorobenzamido)benzyl)-1H-imidazole-4-carboxamide, commonly known as BCI, is a synthetic compound that has been extensively studied for its potential therapeutic applications. BCI is a derivative of imidazole and has been shown to have potent activity against several types of cancer cells.

Scientific Research Applications

Synthesis and Mechanistic Insights

Research has focused on developing synthetic methodologies and understanding the reaction mechanisms involving imidazole derivatives. For instance, studies have elucidated the functionalization reactions of pyrazole and imidazole compounds, offering insights into the synthesis of complex molecules with potential biological activities (Yıldırım, Kandemirli, & Demir, 2005). Additionally, the aminocarbonylation process has been explored to prepare imidazole-4-carboxamides, showcasing efficient routes to peptidomimetics and constrained amino acid analogues (Skogh et al., 2013).

Antitumor Activity

Several studies have focused on the synthesis of imidazole carboxamide derivatives to evaluate their antitumor potential. Novel N-substituted imidazole-5-carboxamides have been synthesized and tested for their antitumor activities, indicating the role of these compounds as promising antitumor agents (Hadizadeh, Ramezani, Tayarani, & Eghbal, 2007).

Biochemical Studies

Imidazole derivatives have been explored for their potential in inhibiting key enzymes and interacting with biological targets. For example, compounds have been designed to inhibit histone deacetylase (HDAC) and cyclin-dependent kinase (CDK), showcasing potent in vitro and in vivo anticancer activities (Cheng, Yun, Ullah, & Yuan, 2020). This demonstrates the potential of imidazole carboxamides in the development of novel therapeutic agents targeting specific biochemical pathways.

Advanced Materials and Methodologies

Innovative synthesis techniques and material development have also been a focus. Catalyst-free synthesis methods have been developed for constructing complex imidazole frameworks, highlighting environmentally benign approaches to chemical synthesis (Shaabani et al., 2014). These studies contribute to the advancement of green chemistry principles in the synthesis of biologically relevant compounds.